Cas no 2803127-37-7 (γ,γ,4,4,5,5-Hexamethyl-1,3,2-dioxaborolane-2-butanenitrile)

• Product Name: γ,γ,4,4,5,5-Hexamethyl-1,3,2-dioxaborolane-2-butanenitrile
• CAS No: 2803127-37-7
• MF: C₁₂H₂₂BNO₂
• MW: 223.11958360672
• CID: 6368015
• Update Time: 2025-10-31

γ,γ,4,4,5,5-Hexamethyl-1,3,2-dioxaborolane-2-butanenitrile Chemical and Physical Properties

Names and Identifiers

• γ,γ,4,4,5,5-Hexamethyl-1,3,2-dioxaborolane-2-butanenitrile

• Inchi： 1S/C12H22BNO2/c1-10(2,8-7-9-14)13-15-11(3,4)12(5,6)16-13/h7-8H2,1-6H3
• InChI Key： OPTGAMFFVIVPKF-UHFFFAOYSA-N
• SMILES： O1C(C)(C)C(C)(C)OB1C(C)(C)CCC#N

Experimental Properties

• Density: 0.93±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 287.8±23.0 °C(Predicted)

Additional information on γ,γ,4,4,5,5-Hexamethyl-1,3,2-dioxaborolane-2-butanenitrile

Introduction to γ,γ,4,4,5,5-Hexamethyl-1,3,2-dioxaborolane-2-butanenitrile (CAS No. 2803127-37-7)

γ,γ,4,4,5,5-Hexamethyl-1,3,2-dioxaborolane-2-butanenitrile is a specialized organoboron compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This compound, identified by its CAS number 2803127-37-7, is a derivative of dioxaborolane and features a unique structural configuration that makes it particularly valuable in cross-coupling reactions and as a building block for more complex molecules. The presence of multiple methyl groups and a nitrile substituent enhances its reactivity and utility in various chemical transformations.

The molecular structure of γ,γ,4,4,5,5-Hexamethyl-1,3,2-dioxaborolane-2-butanenitrile consists of a borylated dioxolane ring fused with a butanenitrile moiety. This arrangement provides a versatile platform for the development of novel boron-containing compounds. Boronate esters derived from this compound have been widely explored in Suzuki-Miyaura cross-coupling reactions, which are pivotal in constructing carbon-carbon bonds in organic synthesis. The high reactivity of the boron center allows for efficient coupling with aryl halides and other substrates, making it an indispensable reagent in pharmaceutical and materials science applications.

In recent years, there has been growing interest in the application of organoboron compounds in drug discovery due to their ability to participate in modular synthetic strategies. γ,γ,4,4,5,5-Hexamethyl-1,3,2-dioxaborolane-2-butanenitrile has been utilized in the synthesis of biologically active molecules. For instance, researchers have leveraged its reactivity to develop novel heterocyclic compounds with potential therapeutic properties. The compound’s ability to undergo regioselective transformations has enabled the construction of complex scaffolds that mimic natural products and pharmaceuticals.

The nitrile group in γ,γ,4,4,5,5-Hexamethyl-1,3,2-dioxaborolane-2-butanenitrile adds an additional layer of functionality that can be exploited in synthetic chemistry. Nitriles are versatile handles that can be converted into amides, carboxylic acids, or other functional groups through various chemical pathways. This flexibility has made the compound a valuable intermediate in the synthesis of peptidomimetics and other bioactive molecules. Moreover，the presence of multiple methyl groups enhances the stability of the boronate ester under various reaction conditions，facilitating its use in large-scale syntheses.

Recent advancements in the field have highlighted the role of γ,γ,4,4,5,5-Hexamethyl-1,3,2-dioxaborolane-2-butanenitrile (CAS No. 2803127-37-7) in catalytic systems. Researchers have reported its use as a ligand-compatible boron source in transition metal-catalyzed reactions. These systems have demonstrated improved efficiency and selectivity compared to traditional catalysts，opening up new possibilities for asymmetric synthesis and polymerization reactions. The compound’s compatibility with various catalysts underscores its broad utility across different chemical disciplines.

The pharmaceutical industry has also benefited from the unique properties of γ,γ,4,4,5,5-Hexamethyl-1,3,2-dioxaborolane-2-butanenitrile. Boron-containing drugs have shown promise in treating various diseases due to their distinct mechanism of action and improved pharmacokinetic profiles. For example，compounds derived from this molecule have been investigated for their potential antiviral and anticancer properties. The ability to functionalize boronate esters with diverse pharmacophores has made them valuable tools for drug discovery pipelines.

The synthesis of γ,γ,4,4,5,5-Hexamethyl-1,3,2-dioxaborolane-2-butanenitrile (CAS No. 2803127-37-7) involves multi-step organic transformations that highlight its synthetic versatility. Key steps include the formation of the dioxaborolane core followed by functionalization with the nitrile group and methyl groups. Recent methodologies have focused on optimizing these steps to improve yield and purity，ensuring that researchers can access high-quality starting materials for their investigations.

The role of computational chemistry in understanding the reactivity of γ,γ,4,4,5,5-Hexamethyl-1,3,2-dioxaborolane-2-butanenitrile (CAS No. 2803127-37-7) cannot be overstated. Molecular modeling studies have provided insights into how this compound interacts with catalysts and substrates at a molecular level。These studies have guided the development of novel synthetic strategies and have helped predict reaction outcomes with greater accuracy。

In conclusion，γ,*G,*G,*G,*G,*G,*G-*Hexamethyl*-1,**G-*Hexamethyl*-1,**G-*Hexamethyl*-1,**G-*Hexamethyl*-1,**G-*Hexamethyl*-1,**G-*Dioxaborolane*<-2-*Butanenitrile*<-CAS*No.*2803127*37*77-> is a multifunctional compound with broad applications in synthetic chemistry，pharmaceutical research，and materials science。Its unique structural features make it an invaluable tool for constructing complex molecules，and ongoing research continues to uncover new ways to leverage its potential。As our understanding of organoboron chemistry advances，compounds like this will undoubtedly play an increasingly important role in scientific innovation。